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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorotriazine

Cat. No.: B014056

An In-depth Technical Guide to 2-Amino-4,6-dichlorotriazine

For researchers, scientists, and professionals in drug development, 2-Amino-4,6-
dichlorotriazine (CAS No. 933-20-0) is a pivotal intermediate compound.[1] Its unique
trifunctional character, derived from a stable triazine core, two highly reactive chlorine atoms,
and a versatile amino group, makes it an essential building block in the synthesis of a wide
array of complex molecules, particularly active pharmaceutical ingredients (APIs).[1][2] This
guide provides a comprehensive overview of its chemical properties, structure, and key
experimental protocols.

Chemical Structure and Reactivity

2-Amino-4,6-dichlorotriazine is a heterocyclic compound built upon a 1,3,5-triazine ring.[1] Its
structure features two chlorine atoms at the 4 and 6 positions and an amino group at the 2
position.[1][3]

The key to its synthetic utility lies in the differential reactivity of these functional groups:

o Reactive Chlorine Atoms: The chlorine atoms are highly susceptible to nucleophilic aromatic
substitution (SNAr).[1][2] This allows for their displacement by a wide range of nucleophiles,
including amines, alcohols, and thiols. Reaction conditions can be carefully controlled to
achieve either selective monosubstitution or complete disubstitution, offering significant
synthetic flexibility.[2]
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e Functional Amino Group: The amino group at the 2-position provides another site for

chemical modification.[1] It can undergo typical reactions of primary amines, such as

acylation and alkylation, enabling further molecular elaboration to refine pharmacological

properties like solubility, binding affinity, and metabolic stability.[1][2]

This combination of reactive sites allows chemists to introduce a diverse range of substituents,

making it a valuable scaffold in the construction of novel drug candidates, including anticancer,

antiviral, and anti-inflammatory agents.[1]

Chemical and Physical Properties

The physicochemical properties of 2-Amino-4,6-dichlorotriazine are summarized below. It

typically appears as a white to off-white crystalline solid or powder.[1][3]

Property Value Citations

CAS Number 933-20-0 [L][4][5][6]

Molecular Formula C3H2CI2Na4 [111416171

Molecular Weight 164.98 g/mol [L][4][5]117]
White to off-white crystalline

Appearance ] [11[3]
solid

Melting Point 235-242 °C [11[5]16]

- ) 428.8 + 28.0 °C at 760 mmHg

Boiling Point _ [51[6]1[8]
(Predicted)

Density 1.7 +0.1 g/cm3 [5]1[6]
Sparingly soluble in water;

Solubility Soluble in warm methanol and [3]
dioxane.

pKa 2.28 + 0.10 (Predicted) [3]

LogP 0.47 [5]

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/expert-insights-using-2-amino-46-dichlorotriazine-synthesis-ud
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.benchchem.com/product/b014056?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.guidechem.com/encyclopedia/2-amino-4-6-dichlorotriazine-dic80932.html
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://aschemicals.com/product/2-amino-46-dichloro-s-triazine/
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://aschemicals.com/product/2-amino-46-dichloro-s-triazine/
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.sigmaaldrich.com/US/en/product/aldrich/711551
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://aschemicals.com/product/2-amino-46-dichloro-s-triazine/
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.sigmaaldrich.com/US/en/product/aldrich/711551
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.guidechem.com/encyclopedia/2-amino-4-6-dichlorotriazine-dic80932.html
https://www.nbinno.com/article/pharmaceutical-intermediates/2-amino-46-dichlorotriazine-properties-pharmaceutical-intermediate-synthesis-ud
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6417671.htm
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.echemi.com/produce/pr2212014697-2-amino-4-6-dichlorotriazine.html
https://www.guidechem.com/encyclopedia/2-amino-4-6-dichlorotriazine-dic80932.html
https://www.guidechem.com/encyclopedia/2-amino-4-6-dichlorotriazine-dic80932.html
https://www.chemsrc.com/en/cas/933-20-0_443934.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014056?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis of 2-Amino-4,6-dichlorotriazine is primarily achieved through the controlled
reaction of Cyanuric Chloride (2,4,6-trichloro-1,3,5-triazine) with an ammonia source. The
differential reactivity of the chlorine atoms at various temperatures is key to achieving selective
substitution.[9]

Protocol: Synthesis from Cyanuric Chloride and
Ammonia

This protocol is based on the nucleophilic substitution of one chlorine atom on the cyanuric
chloride ring.

Materials and Equipment:

e Cyanuric Chloride (2,4,6-trichloro-1,3,5-triazine)

e Ammonia source (e.g., liquid ammonia[10] or ammonium hydroxide solution[3][8])
e Anhydrous solvent (e.g., Tetrahydrofuran (THF)[10], Dichloromethane (DCM)[3][8])
o Diglyme (optional, co-solvent)[10]

» Reaction vessel with stirring mechanism and cooling bath

¢ Dropping funnel

« Filtration apparatus

» Rotary evaporator

 Purification system (e.g., flash chromatography)

Procedure:

» Reaction Setup: Dissolve cyanuric chloride in an appropriate anhydrous solvent (e.g., THF or
DCM) in a reaction vessel equipped with a stirrer and cool the solution to 0°C using an ice
bath.[3][8][10]
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» Nucleophile Addition: Add the ammonia source (e.g., liquid ammonia or an equimolar amount
of ammonium hydroxide solution) dropwise to the stirred solution.[3][8][10] It is crucial to
maintain a low temperature (typically between 0°C and 15°C) during the addition to prevent
over-reaction and the formation of di- or tri-substituted byproducts.[9][10]

o Reaction Monitoring: Stir the mixture for a designated period (e.g., one hour) at low
temperature, then allow it to warm to room temperature while continuing to stir.[10] The
reaction progress can be monitored by techniques such as Thin Layer Chromatography
(TLC).

» Work-up and Isolation: Upon completion, the resulting suspension is filtered to remove any
precipitated salts (e.g., ammonium chloride).[10] The filtrate is then concentrated under
reduced pressure.[10]

 Purification: The crude product is typically purified by pouring the concentrated filtrate into ice
water to precipitate the solid product, which is then collected by filtration, washed with water,
and dried.[10] Alternatively, for higher purity, flash column chromatography can be employed
using a solvent system such as ethyl acetate/dichloromethane.[3][8] A high yield (up to 99%)
of 2-Amino-4,6-dichloro-s-triazine can be obtained.[3]

Visualizations

The following diagrams illustrate key logical and experimental workflows related to 2-Amino-
4.6-dichlorotriazine.
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Caption: Synthetic pathway of 2-Amino-4,6-dichlorotriazine.
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Caption: Experimental workflow for synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [2-Amino-4,6-dichlorotriazine chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b014056#2-amino-4-6-dichlorotriazine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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